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Compound of Interest

Compound Name: Sucralox

Cat. No.: B15191362

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals investigating the
optimal dosage of sucralfate for foals with gastric lesions.

Frequently Asked Questions (FAQS)

Q1: What is the proposed mechanism of action for sucralfate in treating gastric lesions in foals?

Sucralfate is a hydroxy aluminum salt of sucrose octasulfate that acts locally on the gastric
mucosa.[1] In an acidic environment, it forms a viscous, sticky gel that adheres to ulcerated
areas, creating a protective barrier.[1][2][3] This "band-aid" effect shields the lesions from
further damage by stomach acid and pepsin.[1][4][5] Additionally, sucralfate is thought to
stimulate the local production of prostaglandins, increase bicarbonate and mucus secretion,
inactivate pepsin, and absorb bile acids.[1][6][7]

Q2: What is the recommended dosage range for sucralfate in foals?

The recommended dosage of sucralfate for foals can vary. Published literature and veterinary
sources suggest a range of 10 to 40 mg/kg administered orally.[1][6] The frequency of
administration is typically every 6 to 12 hours.[6][8]

Q3: Should sucralfate be administered with or without food?
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For optimal efficacy, sucralfate should be administered to a horse with an empty stomach,
ideally 30 to 60 minutes before feeding.[1][9] This allows the medication to effectively coat the
stomach lining and bind to any ulcerated tissue without interference from food particles.[9]

Q4: Can sucralfate be administered concurrently with other medications, such as omeprazole?

Yes, sucralfate is often used in combination with proton pump inhibitors like omeprazole.[1][6]
However, it is crucial to separate their administration times. Sucralfate can bind to other drugs
and inhibit their absorption.[6] It is recommended to administer sucralfate at least 30-60
minutes before or after other oral medications.[5][6][9]

Q5: Is there evidence to support the sole use of sucralfate for healing gastric ulcers in foals?

The evidence for sucralfate as a monotherapy for gastric ulcer healing in foals is conflicting.
Some studies suggest that sucralfate alone does not result in significant ulcer healing.[6][10]
[11] For instance, one study on 6- to 7-month-old foals with subclinical gastric ulcers found that
sucralfate (22 mg/kg every 8 hours) was no more effective than corn syrup in promoting healing
over a 14-day period.[10][12][13][14] However, it may be beneficial in preventing NSAID-
induced gastric ulceration.[1][13]

Q6: What is the success rate of sucralfate when used in combination with omeprazole?

Combination therapy of sucralfate and omeprazole has shown higher healing rates for gastric
lesions. One study reported a healing rate of 67.5% for glandular gastric disease of the pyloric
antrum when using omeprazole (4 mg/kg once daily) and sucralfate (12 mg/kg twice daily).[6]
Another study in sport and leisure horses showed a 63.2% healing rate with a similar
combination.[1]

Troubleshooting Guide
Problem: Lack of clinical improvement in a foal treated with sucralfate.

» Verify Dosage and Administration: Ensure the correct dose is being administered based on
the foal's current body weight and that it is being given on an empty stomach.

o Confirm Diagnosis: Re-evaluate the initial diagnosis. Gastroscopy is the definitive method for
diagnosing gastric ulcers and determining their severity and location (squamous vs.
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glandular).[11] Sucralfate is thought to be more effective for glandular ulcers.[15]

o Consider Combination Therapy: As research suggests, sucralfate monotherapy may not be
sufficient for ulcer healing.[6][11] Consider adding a proton pump inhibitor like omeprazole to
the treatment protocol.

o Evaluate for Concurrent Conditions: Other underlying health issues could be contributing to
the lack of improvement.

Problem: Difficulty in administering sucralfate to a foal.

e Use a Liquid Formulation: Liquid suspensions of sucralfate are often easier to administer to
foals than crushed tablets.[1]

o Syringe Administration: If using tablets, they can be crushed and mixed with a small amount
of water or a palatable substance like molasses and administered via an oral syringe.[1]

o Timing is Key: Administering the medication before the foal is fully awake or when it is
hungry may improve compliance.

Data Presentation

Table 1: Summary of Sucralfate Dosage and Efficacy in Foals from Selected Studies
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Combination

Study/Source Dosage Regimen Outcome
Therapy
) ) 67.5% healing rate for
Boehringer 12-40 mg/kg, PO, g 6-  With Omeprazole )
) EGGD of the pyloric
Ingelheim[6] 12h (4mgl/kg, PO, q 24h)

antrum.

Borne & MacAllister,
1993[10]

22 mg/kg, PO, g 8h

None (compared to

corn syrup)

Did not promote
greater healing than

the control.

Mad Barn[1]

10-20 mg/kg, PO, q 6-
8h

Often with

Omeprazole

Recommended for

gastric ulcers.

Geor et al., 1989[16]

4 grams/day

With Phenylbutazone

Decreased
phenylbutazone-
induced gastric

ulceration.

Experimental Protocols

Protocol 1: Evaluation of Sucralfate Efficacy on Subclinical Gastric Ulcers in Foals (Adapted
from Borne & MacAllister, 1993[10])

e Animal Selection: Twelve 6- to 7-month-old foals with endoscopically confirmed subclinical

gastric lesions.

e Grouping: Foals are divided into two groups of six, with an approximately equal distribution

of lesion severity.

o Treatment Group: Administer sucralfate at a dose of 22.0 mg/kg of body weight, orally, every

8 hours for 14 days.

e Control Group: Administer an equal volume of corn syrup orally, every 8 hours for 14 days.

o Evaluation: On day 15, perform a follow-up gastroscopic examination to assess the healing

of gastric lesions.
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o Data Analysis: Compare the ulcer scores and degree of inflammation between the treatment

and control groups.

Visualizations

Treatment Phase (14 Days)

( ) + Evaluation

(Day 15: Gastroscopic Examination Compare Ulcer Scores and Inflammation
[ AN

\ J

Experimental Setup [

( )~

—

N\

Click to download full resolution via product page

Caption: Experimental workflow for a placebo-controlled study.
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Caption: Proposed mechanism of action of sucralfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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